Cas no 31984-70-0 (Benzenesulfonic acid,4-mercapto-, sodium salt (1:1))

Benzenesulfonic acid,4-mercapto-, sodium salt (1:1) structure
31984-70-0 structure
Product Name:Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
CAS No:31984-70-0
MF:C6H5NaO3S2
MW:212.221870183945
CID:318115
PubChem ID:23674720
Update Time:2025-04-19

Benzenesulfonic acid,4-mercapto-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
    • sodium,4-sulfanylbenzenesulfonate
    • DTXSID30185819
    • Sodium 4-mercaptobenzene sulfonate
    • CCRIS 3270
    • sodium;4-sulfanylbenzenesulfonate
    • 31984-70-0
    • SCHEMBL6511640
    • Inchi: 1S/C6H6O3S2.Na/c7-11(8,9)6-3-1-5(10)2-4-6;/h1-4,10H,(H,7,8,9);/q;+1/p-1
    • InChI Key: FBZVOYZHSCHMLJ-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(=CC=1)S)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 211.95785
  • Monoisotopic Mass: 211.95778
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6

Experimental Properties

  • PSA: 57.2
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